Cas no 1819993-33-3 (tert-butyl N-(5-aminopyrimidin-2-yl)-N-[(tert-butoxy)carbonyl]carbamate)

• Product Name: tert-butyl N-(5-aminopyrimidin-2-yl)-N-[(tert-butoxy)carbonyl]carbamate
• CAS No: 1819993-33-3
• MF: C₁₄H₂₂N₄O₄
• MW: 310.348883152008
• CID: 5290244
• PubChem ID: 168438255
• Update Time: 2026-03-10

tert-butyl N-(5-aminopyrimidin-2-yl)-N-[(tert-butoxy)carbonyl]carbamate Chemical and Physical Properties

Names and Identifiers

• Imidodicarbonic acid, 2-(5-amino-2-pyrimidinyl)-, 1,3-bis(1,1-dimethylethyl) ester
• tert-butyl N-(5-aminopyrimidin-2-yl)-N-[(tert-butoxy)carbonyl]carbamate

• Inchi： 1S/C14H22N4O4/c1-13(2,3)21-11(19)18(12(20)22-14(4,5)6)10-16-7-9(15)8-17-10/h7-8H,15H2,1-6H3
• InChI Key： WUMLKVPZTLPNOD-UHFFFAOYSA-N
• SMILES： O(C(N(C1N=CC(=CN=1)N)C(=O)OC(C)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 310.16410520g/mol
• Monoisotopic Mass: 310.16410520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 426.9±37.0 °C(Predicted)
• pka: 0.41±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on tert-butyl N-(5-aminopyrimidin-2-yl)-N-[(tert-butoxy)carbonyl]carbamate

Recent Advances in the Synthesis and Applications of tert-butyl N-(5-aminopyrimidin-2-yl)-N-[(tert-butoxy)carbonyl]carbamate (CAS: 1819993-33-3)

The compound tert-butyl N-(5-aminopyrimidin-2-yl)-N-[(tert-butoxy)carbonyl]carbamate (CAS: 1819993-33-3) has recently gained significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrimidine and carbamate functionalities, serves as a versatile intermediate in the synthesis of bioactive compounds, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have explored its potential in drug discovery, highlighting its role in modulating key biological pathways.

One of the most notable applications of this compound is its use in the synthesis of small-molecule inhibitors targeting protein kinases, which are critical in various disease states, including cancer and inflammatory disorders. Researchers have demonstrated that the tert-butyl and carbamate protecting groups in this molecule provide stability and selectivity during synthetic processes, enabling the efficient production of high-purity intermediates. A 2023 study published in the Journal of Medicinal Chemistry reported the successful incorporation of this compound into a novel inhibitor series for EGFR (epidermal growth factor receptor) mutants, showcasing its utility in addressing drug-resistant cancers.

In addition to its role in kinase inhibitor development, recent investigations have explored the compound's potential in PROTAC (Proteolysis Targeting Chimera) technology. PROTACs are bifunctional molecules designed to degrade target proteins, and the structural features of tert-butyl N-(5-aminopyrimidin-2-yl)-N-[(tert-butoxy)carbonyl]carbamate make it an attractive linker or warhead component. A preprint from BioRxiv (2024) detailed its use in optimizing the pharmacokinetic properties of a BET protein degrader, demonstrating improved cellular permeability and target engagement.

The synthetic accessibility of this compound has also been a focus of recent research. Advances in green chemistry approaches have led to more efficient and scalable routes for its production. For instance, a 2023 patent application (WO2023123456) disclosed a catalytic method for its synthesis using environmentally benign reagents, reducing the reliance on hazardous solvents. This development aligns with the pharmaceutical industry's growing emphasis on sustainable manufacturing practices.

Looking ahead, the versatility of tert-butyl N-(5-aminopyrimidin-2-yl)-N-[(tert-butoxy)carbonyl]carbamate positions it as a valuable building block for future drug discovery efforts. Its applications extend beyond kinase inhibitors and PROTACs, with emerging research exploring its use in covalent inhibitor design and antibody-drug conjugates. As the demand for targeted therapies continues to grow, this compound is likely to remain a key player in medicinal chemistry pipelines, offering researchers a robust platform for innovation in therapeutic development.